Cas no 923128-18-1 (N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide)
923128-18-1 structure
Product Name:N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide
CAS No:923128-18-1
MF:C11H15N3O3S
MW:269.32010102272
MDL:MFCD08444375
CID:3109246
PubChem ID:16227266
Update Time:2025-04-21
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide
- Z204019602
- EN300-25439
- AKOS033761734
- CS-0242734
- G36892
- N,N,1-TRIMETHYL-3-OXO-2,4-DIHYDROQUINOXALINE-6-SULFONAMIDE
- 923128-18-1
-
- MDL: MFCD08444375
- Inchi: 1S/C11H15N3O3S/c1-13(2)18(16,17)8-4-5-10-9(6-8)12-11(15)7-14(10)3/h4-6H,7H2,1-3H3,(H,12,15)
- InChI Key: OTSNVTAUVFGHLU-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)NC(CN2C)=O)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 269.08341252Da
- Monoisotopic Mass: 269.08341252Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 78.1Ų
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B617588-25mg |
N,N,1-Trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B617588-50mg |
N,N,1-Trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B617588-250mg |
N,N,1-Trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 250mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-25439-0.05g |
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-25439-0.1g |
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-25439-0.25g |
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-25439-0.5g |
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-25439-1.0g |
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 95.0% | 1.0g |
$256.0 | 2025-02-20 | |
| Enamine | EN300-25439-2.5g |
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 95.0% | 2.5g |
$503.0 | 2025-02-20 | |
| Enamine | EN300-25439-5.0g |
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide |
923128-18-1 | 95.0% | 5.0g |
$743.0 | 2025-02-20 |
N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
923128-18-1 (N,N,1-trimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent